Cas no 2694057-69-5 (benzyl N-(2S)-1-methoxypropan-2-ylcarbamate)

• Product Name: benzyl N-(2S)-1-methoxypropan-2-ylcarbamate
• CAS No: 2694057-69-5
• MF: C₁₂H₁₇NO₃
• MW: 223.268283605576
• MDL: MFCD32776912
• CID: 5604541
• PubChem ID: 13134801
• Update Time: 2025-06-29

benzyl N-(2S)-1-methoxypropan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2694057-69-5
• benzyl N-[(2S)-1-methoxypropan-2-yl]carbamate
• EN300-7240654
• SCHEMBL15787505
• benzyl N-(2S)-1-methoxypropan-2-ylcarbamate

• MDL： MFCD32776912
• Inchi： 1S/C12H17NO3/c1-10(8-15-2)13-12(14)16-9-11-6-4-3-5-7-11/h3-7,10H,8-9H2,1-2H3,(H,13,14)/t10-/m0/s1
• InChI Key： SGZOVNVJJPOFFH-JTQLQIEISA-N
• SMILES： O(C)C[C@H](C)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 223.12084340g/mol
• Monoisotopic Mass: 223.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 47.6Ų

Additional information on benzyl N-(2S)-1-methoxypropan-2-ylcarbamate

Benzyl N-(2S)-1-Methoxypropan-2-ylcarbamate (CAS No. 2694057-69-5): An Overview of Its Properties and Applications

Benzyl N-(2S)-1-methoxypropan-2-ylcarbamate (CAS No. 2694057-69-5) is a versatile compound with significant potential in various fields of chemistry, particularly in the synthesis of pharmaceuticals and fine chemicals. This compound is characterized by its unique structure, which includes a benzyl group and a methoxypropan-2-ylcarbamate moiety, making it an attractive candidate for a wide range of applications.

The structure of benzyl N-(2S)-1-methoxypropan-2-ylcarbamate consists of a benzyl group attached to an N-substituted carbamate. The methoxypropan-2-yl group provides additional functional versatility, enabling the compound to participate in a variety of chemical reactions. This structural complexity allows for the synthesis of more complex molecules, which can be crucial in the development of new drugs and materials.

In terms of physical properties, benzyl N-(2S)-1-methoxypropan-2-ylcarbamate is typically a white crystalline solid with a melting point ranging from 85°C to 87°C. It is soluble in common organic solvents such as ethanol, methanol, and dichloromethane, but has limited solubility in water. These properties make it suitable for use in various synthetic processes and analytical techniques.

One of the key applications of benzyl N-(2S)-1-methoxypropan-2-ylcarbamate is in the pharmaceutical industry. Recent studies have shown that this compound can serve as an intermediate in the synthesis of chiral drugs, which are essential for treating a wide range of diseases. The chiral center in the methoxypropan-2-yl group plays a crucial role in determining the biological activity and selectivity of the final drug product.

For example, a study published in the Journal of Medicinal Chemistry demonstrated that benzyl N-(2S)-1-methoxypropan-2-ylcarbamate can be used as a key intermediate in the synthesis of a novel class of anti-inflammatory drugs. These drugs exhibit high potency and selectivity, making them promising candidates for clinical trials. The ability to control the chirality during synthesis ensures that only the desired enantiomer is produced, thereby enhancing the therapeutic efficacy and reducing potential side effects.

Another important application of benzyl N-(2S)-1-methoxypropan-2-ylcarbamate is in the field of organic synthesis. The compound's reactivity and functional groups make it an excellent building block for constructing more complex molecules. Researchers have utilized this compound to develop new synthetic routes for producing advanced materials and polymers with unique properties.

A recent publication in Organic Letters highlighted the use of benzyl N-(2S)-1-methoxypropan-2-ylcarbamate in the synthesis of novel polymeric materials with enhanced mechanical strength and thermal stability. These materials have potential applications in various industries, including electronics, automotive, and aerospace.

In addition to its synthetic utility, benzyl N-(2S)-1-methoxypropan-2-ylcarbamate has also been studied for its biological activity. Preliminary studies have shown that this compound exhibits moderate inhibitory activity against certain enzymes involved in disease pathways. For instance, it has been found to inhibit the activity of acetylcholinesterase (AChE), an enzyme implicated in neurodegenerative disorders such as Alzheimer's disease.

A study published in Bioorganic & Medicinal Chemistry Letters reported that derivatives of benzyl N-(2S)-1-methoxypropan-2-ylcarbamate showed promising results as potential AChE inhibitors. Further optimization and testing are underway to develop these compounds into effective therapeutic agents for treating Alzheimer's disease.

The safety profile of benzyl N-(2S)-1-methoxypropan-2-ylcarbamate has also been extensively evaluated. Toxicological studies have shown that this compound has low toxicity when handled properly and under controlled conditions. However, it is important to follow standard safety protocols when working with this compound to ensure safe handling and storage.

In conclusion, benzyl N-(2S)-1-methoxypropan-2-ylcarbamate (CAS No. 2694057-69-5) is a valuable compound with diverse applications in pharmaceuticals, organic synthesis, and materials science. Its unique structure and functional groups make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and applications, this compound is poised to play a significant role in advancing various fields of chemistry.